N-(1H-indazol-6-yl)-6-methoxy-3-methylbenzofuran-2-carboxamide

• IUPAC Name: N-(1H-indazol-6-yl)-6-methoxy-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H15N3O3/c1-10-14-6-5-13(23-2)8-16(14)24-17(10)18(22)20-12-4-3-11-9-19-21-15(11)7-12/h3-9H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: XJSKLCDBCRWORT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)OC)C(=O)NC3=CC4=C(C=C3)C=NN4
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

Indazole is a heterocyclic compound. It’s a five-membered ring system that contains two nitrogen atoms and three carbon atoms. It’s also known as 1,3-diazole. Indazole derivatives have a wide variety of medicinal applications such as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.

Synthesis Analysis

The synthesis of indazoles has been a subject of interest in recent years. Strategies for their synthesis include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of indazole is characterized by a pyrazole fused to a benzene. It contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Indazoles can undergo a variety of chemical reactions. For example, they can be synthesized through Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, a compound with the formula C10H13N3 has a molecular weight of 175.23.

Scientific Research Applications

Anticancer Activity

• N-(1H-indazol-6-yl)-6-methoxy-3-methyl-1-benzofuran-2-carboxamide has shown promise as an anticancer agent. Researchers have investigated its ability to inhibit tumor growth by targeting specific pathways involved in cancer cell proliferation. .

Selective Inhibition of Phosphoinositide 3-Kinase δ (PI3Kδ)

• The compound has been studied as a selective inhibitor of PI3Kδ, a key enzyme involved in immune responses. .

Mechanism of Action

Target of Action

The primary target of N-(1H-indazol-6-yl)-6-methoxy-3-methyl-1-benzofuran-2-carboxamide is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) . VEGFR2 is a key receptor involved in angiogenesis, the process of new blood vessel formation, and plays a crucial role in the growth and spread of cancer cells.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For example, some compounds with an indazole structure may have hazard statements such as H302, H312, H315, H319, H331, and H335.

Future Directions

The future directions in the field of indazole derivatives are likely to involve the development of new drugs. Indazole has become an important synthon in the development of new drugs due to its broad range of chemical and biological properties.